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Compound of Interest

Compound Name: N-Nitrosodiethanolamine

Cat. No.: B133224

Essential guidelines for the safe handling and disposal of N-Nitrosodiethanolamine (NDELA),
a compound recognized as a probable human carcinogen, are critical for ensuring the safety of
laboratory personnel and maintaining regulatory compliance. This document provides a clear,
step-by-step protocol for the proper disposal of NDELA, alongside crucial safety data and
handling procedures to support researchers, scientists, and drug development professionals.
Due to its hazardous nature, strict adherence to these safety protocols during handling and
disposal is mandatory.

Key Safety and Regulatory Data

A summary of important quantitative and regulatory data for N-Nitrosodiethanolamine is
provided below.
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Property Value Source
Chemical Formula C4H10N203 FUJIFILM Wako Chemicals
Molecular Weight 134.13 g/mol FUJIFILM Wako Chemicals

Yellow to dark brown very
Appearance ] o PubChem
viscous liquid

Boiling Point Decomposes Not specified

Density 0.95 g/cm3 at 20 °C Agilent Technologies

) o IARC Group 2A: Probably )
Carcinogenicity ] ) Santa Cruz Biotechnology
carcinogenic to humans

U174 (for the related
EPA Waste Number compound N- Santa Cruz Biotechnology

nitrosodiethylamine)

Experimental Protocols: Safe Disposal Procedures

Proper disposal of N-Nitrosodiethanolamine and all contaminated materials is crucial to
prevent environmental contamination and exposure.[1] The following step-by-step procedure
must be followed:

1. Personal Protective Equipment (PPE): A comprehensive PPE approach is mandatory when
handling N-Nitrosodiethanolamine.[1]

e Hand Protection: Double gloving is required. For concentrated forms, use butyl rubber or
SilverShield™ gloves. For diluted solutions, nitrile gloves may be used as the inner layer.[1]
[2] N-Nitrosodiethanolamine can penetrate standard latex and nitrile gloves.[1]

o Body Protection: Wear a disposable, close-fitting suit or scrubs and a lab coat.[1]
» Eye Protection: Use safety glasses with side shields or goggles.[1]

» Respiratory Protection: For weighing and diluting the neat chemical, a half-face respirator
with a combination filter cartridge (organic vapor/acid gas/HEPA) is recommended. In case of
spills or inadequate ventilation, a supplied-air respirator should be used.[3]
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2. Waste Collection:

e Liquid Waste: Collect all liquid waste containing N-Nitrosodiethanolamine in a designated,
sealed, and clearly labeled hazardous waste container.[1][3] Do not mix with other waste
streams.

» Solid Waste: Dispose of all contaminated materials, including gloves, wipes, absorbent
paper, and disposable lab coats, as hazardous waste.[4] Double-bag dry waste using
sealable transparent bags.[3][4]

3. Labeling and Storage:

o Label all waste containers with "HAZARDOUS WASTE," the chemical constituents, and the
date of generation.[3][4]

» Store waste containers in a designated, cool, dark, and well-ventilated area with secondary
containment to prevent spills.[3][4]

4. Decontamination:

o Decontaminate all surfaces, equipment, and glassware that have come into contact with N-
Nitrosodiethanolamine.[4]

o Use an appropriate cleaning solution and dispose of all cleaning materials as hazardous
waste.[3]

5. Final Disposal:
o Contact a licensed professional waste disposal service for pickup and final disposal.[1]

o The material may be dissolved in a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[3]

» All waste must be handled in accordance with local, state, and federal regulations.[5]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of N-
Nitrosodiethanolamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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